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Compound of Interest

Compound Name:
tert-Butyl (2-amino-2-

oxoethyl)carbamate

Cat. No.: B150929 Get Quote

In-Depth Technical Guide: tert-Butyl (2-amino-2-
oxoethyl)carbamate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data,

experimental protocols, and applications of tert-Butyl (2-amino-2-oxoethyl)carbamate, a key

intermediate in pharmaceutical research and development.

Chemical and Physical Properties
tert-Butyl (2-amino-2-oxoethyl)carbamate, also known as Boc-glycinamide or N-(tert-

Butoxycarbonyl)glycine amide, is a carbamate derivative used in organic synthesis. Its unique

structure, featuring a Boc-protected amine and a primary amide, makes it a valuable building

block in the development of therapeutic agents.

Table 1: Physicochemical Properties of tert-Butyl (2-amino-2-oxoethyl)carbamate
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Property Value Reference(s)

CAS Number 35150-09-5 [1][2][3][4][5]

Molecular Formula C₇H₁₄N₂O₃ [1][2][5]

Molecular Weight 174.2 g/mol [1][2][5]

Density 1.108 g/cm³ [1]

Boiling Point 339.677 °C at 760 mmHg [1]

Flash Point 159.2 °C [1]

Appearance
Not explicitly stated, likely a

solid.

Storage Conditions 2-8°C Refrigerator or -20°C [2][3]

Material Safety Data
While a complete Safety Data Sheet (SDS) for tert-Butyl (2-amino-2-oxoethyl)carbamate
was not publicly available in its entirety, information from suppliers and related compounds

allows for a preliminary hazard assessment. As with any chemical, it should be handled with

care in a well-ventilated laboratory setting, using appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat.

General Safety Precautions:

Handling: Avoid inhalation, ingestion, and contact with skin and eyes.

Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials.

Recommended storage temperatures are between 2-8°C or at -20°C.[2][3]

Applications in Drug Development
tert-Butyl (2-amino-2-oxoethyl)carbamate serves as a crucial synthetic intermediate in the

development of novel therapeutics, particularly in the fields of immunology and bone disease.

Cathepsin K Inhibitors
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This compound is utilized in the preparation of primary amides that act as selective inhibitors of

cathepsin K.[2] Cathepsin K is a cysteine protease highly expressed in osteoclasts, the cells

responsible for bone resorption.[6][7][8] By inhibiting this enzyme, researchers aim to develop

treatments for osteoporosis and other bone-related disorders.[6][7][8] The development of

selective cathepsin K inhibitors is a significant area of research for managing diseases

characterized by excessive bone loss.[7]

Group A Streptococcal Vaccine Development
Boc-glycinamide is also used in the synthesis of components for a Group A streptococcal

(GAS) vaccine.[2] Streptococcus pyogenes (Group A Streptococcus) is a bacterial pathogen

responsible for a wide range of illnesses, from pharyngitis to more severe invasive diseases

and post-infectious autoimmune sequelae like rheumatic heart disease.[9][10] The

development of a safe and effective GAS vaccine is a global health priority, and this compound

plays a role in constructing the necessary antigens for such a vaccine.[9][10]

Experimental Protocols
Detailed experimental protocols for the direct synthesis of tert-Butyl (2-amino-2-
oxoethyl)carbamate are not extensively documented in the public domain. However, its

synthesis would logically start from N-Boc-glycine, followed by amidation. The following

represents a generalized workflow for such a transformation.

Workflow for the Synthesis of tert-Butyl (2-amino-2-oxoethyl)carbamate:

Synthesis of tert-Butyl (2-amino-2-oxoethyl)carbamate

N-Boc-glycine Activation
e.g., DCC, EDC

Activated Ester Ammonolysis

Ammonia or
Ammonium Hydroxide tert-Butyl

(2-amino-2-oxoethyl)carbamate Purification

e.g., Crystallization,
Chromatography

Purified Product

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of tert-Butyl (2-amino-2-
oxoethyl)carbamate.
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Signaling Pathways
Direct involvement of tert-Butyl (2-amino-2-oxoethyl)carbamate in specific signaling

pathways is not documented. However, as a precursor to cathepsin K inhibitors, it is indirectly

linked to the signaling pathways that regulate bone metabolism.

Cathepsin K expression and activity are regulated by the RANKL/RANK/OPG signaling

pathway, which is central to osteoclast differentiation and function. By inhibiting cathepsin K,

the downstream effects of this pathway on bone resorption are mitigated.

Logical Relationship of tert-Butyl (2-amino-2-oxoethyl)carbamate to the RANKL Signaling

Pathway:
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Caption: The role of the compound as a precursor to inhibitors of Cathepsin K in bone

resorption.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b150929?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guide serves as a foundational resource for professionals engaged in research and

development. Due to the limited availability of a comprehensive, public SDS, it is imperative

that users procure a full SDS from their supplier before handling this chemical and conduct a

thorough risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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